Cas no 2639410-08-3 (tert-butyl 1-(2-aminoethyl)aminocyclobutane-1-carboxylate)

• Product Name: tert-butyl 1-(2-aminoethyl)aminocyclobutane-1-carboxylate
• CAS No: 2639410-08-3
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5640874
• PubChem ID: 165902700
• Update Time: 2025-05-20

tert-butyl 1-(2-aminoethyl)aminocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-[(2-aminoethyl)amino]cyclobutane-1-carboxylate
• EN300-27782586
• 2639410-08-3
• tert-butyl 1-(2-aminoethyl)aminocyclobutane-1-carboxylate

• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)11(5-4-6-11)13-8-7-12/h13H,4-8,12H2,1-3H3
• InChI Key： NQWFUGDGWUBMRE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CCC1)NCCN)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 1-(2-aminoethyl)aminocyclobutane-1-carboxylate

tert-butyl 1-(2-aminoethyl)aminocyclobutane-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2639410-08-3, commonly referred to as tert-butyl 1-(2-aminoethyl)aminocyclobutane-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The tert-butyl group, combined with the cyclobutane ring system and the aminoethyl substituent, creates a molecule with intriguing stereochemical and pharmacological characteristics.

Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry. The small ring structure introduces strain, which can be harnessed to create molecules with enhanced binding affinities to biological targets. In the case of tert-butyl 1-(2-aminoethyl)aminocyclobutane-1-carboxylate, the cyclobutane ring is further modified with an aminoethyl group, which adds flexibility and potential for hydrogen bonding interactions. This makes the compound a promising candidate for exploring novel therapeutic agents.

The synthesis of tert-butyl 1-(2-aminoethyl)aminocyclobutane-1-carboxylate involves a multi-step process that typically begins with the preparation of the cyclobutane core. Researchers have employed various methods, including ring-closing metathesis and other cycloaddition reactions, to construct this challenging structure. The incorporation of the tert-butyl group serves as a bulky substituent, which can influence both the physical properties of the molecule and its interactions within biological systems.

One of the most exciting aspects of this compound is its potential in drug design. The presence of both an aminoethyl group and a carboxylic acid derivative (in this case, a tert-butyl ester) provides multiple sites for functionalization. This versatility allows chemists to explore various modifications, such as adding additional functional groups or optimizing the molecule for specific pharmacokinetic profiles. Recent advancements in medicinal chemistry have demonstrated how such modifications can lead to improved bioavailability and target specificity.

In terms of biological activity, tert-butyl 1-(2-aminoethyl)aminocyclobutane-1-carboxylate has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. The amino group within the molecule can act as a nucleophile or hydrogen bond donor, making it particularly useful in designing inhibitors for enzymes that rely on such interactions. Additionally, the cyclobutane ring's strain can be exploited to create molecules with unique binding modes that are not achievable with more rigid or flexible structures.

From an analytical standpoint, the characterization of this compound has been facilitated by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided valuable insights into the molecule's conformational preferences and stability under different conditions. For instance, studies have revealed that the cyclobutane ring adopts specific puckered conformations that influence its reactivity and solubility properties.

Looking ahead, ongoing research is focused on optimizing the synthesis of tert-butyl 1-(2-aminoethyl)aminocyclobutane-1-carboxylate to improve yield and scalability. Green chemistry principles are being integrated into these efforts to minimize environmental impact while maintaining high standards of purity and quality control. Furthermore, computational modeling techniques are being employed to predict the compound's behavior in various biological systems, aiding in its rational design for therapeutic applications.

In conclusion, tert-butyl 1-(2-aminoethyl)aminocyclobutane-1-carboxylate represents a compelling example of how structural complexity can be leveraged to create molecules with diverse functionalities. Its unique combination of a strained cyclobutane ring, an aminoethyl substituent, and a tert-butyl ester makes it a valuable tool in both academic research and industrial drug discovery programs. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing innovative therapeutic solutions.